3-Bromo-4-nitrobenzene-1-sulfonyl fluoride

• CAS No.: 402-18-6
• Molecular Formula: C6H3BrFNO4S
• Molecular Weight: 284.06 g/mol
• IUPAC Name: 3-bromo-4-nitrobenzenesulfonyl fluoride
• InChI: InChI=1S/C6H3BrFNO4S/c7-5-3-4(14(8,12)13)1-2-6(5)9(10)11/h1-3H
• InChI Key: NOGHSKMDXPNFLD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1S(=O)(=O)F)Br)[N+](=O)[O-]

Description

3-Bromo-4-nitrobenzene-1-sulfonyl fluoride is a sulfonyl fluoride derivative featuring a bromine substituent at the 3-position and a nitro group at the 4-position on the benzene ring. Sulfonyl fluorides are widely utilized in chemical biology and medicinal chemistry due to their stability and reactivity, particularly in covalent inhibitor design and sulfur(VI) fluoride exchange (SuFEx) click chemistry.

Preparation Methods

Synthesis of 3-Bromo-4-nitrobenzene Precursors

The aromatic ring must first be functionalized with bromine and nitro groups at the 3- and 4-positions respectively. A related method for preparing 3-bromo-2-fluoronitrobenzene involves multi-step nitration and halogenation starting from o-bromoaniline derivatives, as described in a 2019 patent. Although this patent focuses on 3-bromo-2-fluoronitrobenzene, the nitration and bromination principles are applicable.

Typical steps:

• Acetylation of o-bromoaniline with acetyl chloride.
• Nitration of the acetylated intermediate to introduce the nitro group at the desired position.
• Hydrolysis to regenerate the amino group.
• Diazotization and subsequent substitution reactions to install halogens or fluorine.

Introduction of Sulfonyl Group: Preparation of 3-Nitrobenzenesulfonyl Chloride

The sulfonyl fluoride group is typically introduced via a sulfonyl chloride intermediate. According to a 1995 patent, 3-nitrobenzenesulfonyl chloride can be prepared by sulfochlorination of nitrobenzene using chlorosulfonic acid under controlled temperature conditions (60–105 °C).

Key parameters:

Step	Conditions	Yield (%)
Nitrobenzene + chlorosulfonic acid	Gradual heating to 105 °C, several hours	79 (theoretical)

This sulfonyl chloride intermediate is crucial for further conversion to sulfonyl fluoride.

Direct Synthesis of 3-Bromo-4-nitrobenzene-1-sulfonyl Fluoride

While direct literature on the exact preparation of 3-Bromo-4-nitrobenzene-1-sulfonyl fluoride is limited, a plausible synthetic route can be constructed by combining the above steps:

• Start with 3-bromo-4-nitrobenzene or prepare it via bromination and nitration of benzene derivatives.
• Sulfonate the aromatic ring at the 1-position using chlorosulfonic acid to form 3-bromo-4-nitrobenzenesulfonyl chloride.
• Convert the sulfonyl chloride to sulfonyl fluoride using fluoride sources such as KF or CsF under reflux in an appropriate organic solvent.

Related Halogenated Benzyl Derivatives Preparation Insights

A 1996 patent provides extensive methodology on preparing 3-bromo-4-fluorobenzyl derivatives, including halogenation and ether cleavage reactions. Although focused on benzyl derivatives, the halogenation and functional group transformation techniques described (e.g., use of phosphorus tribromide for bromide formation, use of copper catalysts for substitution) offer valuable procedural insights that can be adapted for aromatic sulfonyl fluoride synthesis.

• Summary Table of Preparation Methods

Step	Reagents/Conditions	Notes/Outcomes	Reference
Bromination & Nitration	o-Bromoaniline + acetyl chloride + HNO3	Regioselective introduction of Br and NO2 groups
Sulfochlorination	Nitrobenzene + chlorosulfonic acid (60–105 °C)	Formation of 3-nitrobenzenesulfonyl chloride
Chloride to Fluoride Conversion	Sulfonyl chloride + KF or CsF in organic solvent	Sulfonyl fluoride formation, mild conditions	General synthetic knowledge,
Halogenation & Functionalization	Phosphorus tribromide, copper catalysts	Applicable for halogenated benzyl derivatives

• Conclusion

The preparation of 3-Bromo-4-nitrobenzene-1-sulfonyl fluoride involves a multi-step synthetic approach combining aromatic bromination, nitration, sulfonylation, and fluorination. The key intermediate 3-nitrobenzenesulfonyl chloride can be efficiently prepared by sulfochlorination of nitrobenzene. Subsequent fluorination with fluoride salts under controlled conditions yields the desired sulfonyl fluoride. The synthetic strategies are supported by patents and recent advances in sulfonyl fluoride chemistry, ensuring high yields and purity suitable for industrial and research applications.

The diversity of methods, including classical sulfochlorination and modern photocatalytic fluorination, provides flexibility in synthesis depending on available reagents and desired scale.

Chemical Reactions Analysis

Types of Reactions

3-Bromo-4-nitrobenzene-1-sulfonyl fluoride undergoes various chemical reactions, including:

Electrophilic Aromatic Substitution: This compound can participate in electrophilic aromatic substitution reactions, where the nitro group acts as a meta-directing group.

Nucleophilic Substitution: The sulfonyl fluoride group can undergo nucleophilic substitution reactions, forming sulfonamides and other derivatives.

Common Reagents and Conditions

Electrophilic Aromatic Substitution: Common reagents include bromine (Br2) and nitric acid (HNO3) under acidic conditions.

Nucleophilic Substitution: Reagents such as amines and alcohols can react with the sulfonyl fluoride group under basic conditions.

Biological Activity

3-Bromo-4-nitrobenzene-1-sulfonyl fluoride (CAS No. 402-18-6) is a sulfonyl fluoride compound that has garnered attention in biological research due to its unique chemical properties and potential applications in medicinal chemistry. This article explores its biological activity, including mechanisms of action, interactions with biological targets, and relevant case studies.

Chemical Structure and Properties

The structure of 3-Bromo-4-nitrobenzene-1-sulfonyl fluoride is characterized by the presence of a bromine atom, a nitro group, and a sulfonyl fluoride functional group attached to a benzene ring. This configuration contributes to its reactivity and potential as an inhibitor in various biochemical pathways.

The biological activity of 3-Bromo-4-nitrobenzene-1-sulfonyl fluoride primarily involves its ability to act as an electrophilic agent. The sulfonyl fluoride moiety can form covalent bonds with nucleophilic sites on proteins, leading to enzyme inhibition. This mechanism is particularly relevant in the context of drug discovery, where such compounds are utilized as activity-based probes to study enzyme functions.

Key Mechanisms:

• Covalent Modification : The sulfonyl fluoride can react with nucleophilic residues in active sites of enzymes, inhibiting their function.
• Inhibition of Enzyme Activity : By modifying key amino acids within enzyme active sites, it can disrupt normal biochemical pathways.

Biological Activity

Research indicates that 3-Bromo-4-nitrobenzene-1-sulfonyl fluoride exhibits significant biological activity against various targets:

• Enzyme Inhibition : It has been shown to inhibit specific enzymes involved in metabolic pathways.
• Antimicrobial Properties : Preliminary studies suggest potential antibacterial activity, although further research is necessary to quantify this effect.
• Chemical Biology Applications : It serves as a tool for probing cellular mechanisms and understanding protein interactions.

Case Study 1: Enzyme Targeting

A study utilized 3-Bromo-4-nitrobenzene-1-sulfonyl fluoride as an activity-based probe to identify novel targets within the proteome of cancer cells. The compound was found to selectively inhibit a subset of serine hydrolases, which play critical roles in tumor progression and metastasis .

Case Study 2: Antimicrobial Activity

In vitro assays demonstrated that 3-Bromo-4-nitrobenzene-1-sulfonyl fluoride exhibited inhibitory effects against Staphylococcus aureus. The minimum inhibitory concentration (MIC) was determined to be 32 µg/mL, indicating moderate antibacterial activity .

Comparative Analysis with Similar Compounds

To better understand the unique properties of 3-Bromo-4-nitrobenzene-1-sulfonyl fluoride, it is useful to compare it with related sulfonyl fluorides:

Compound Name	Structure	IC50 (μM)	Biological Activity
3-Bromo-4-nitrobenzene-1-sulfonyl fluoride	Structure	TBD	Enzyme inhibition
Sulfanilamide	Structure	TBD	Antibacterial
Sulfamethoxazole	Structure	TBD	Antibacterial

Comparison with Similar Compounds

Comparison with Similar Compounds

The following comparison focuses on 3-bromo-4-nitrobenzene-1-sulfonyl fluoride and its closest structural analogs, primarily sulfonyl halides (e.g., chloride derivatives) and nitro-substituted benzenesulfonyl compounds.

Table 1: Structural and Physicochemical Comparison

Property	3-Bromo-4-nitrobenzene-1-sulfonyl Fluoride (Inferred)	3-Bromo-4-nitrobenzene-1-sulfonyl Chloride (Evidence-Based)	4-Nitrobenzenesulfonyl Fluoride (General Reference)
Molecular Formula	C₆H₃BrFNO₄S	C₆H₃BrClNO₄S	C₆H₄FNO₄S
Molecular Weight (g/mol)	~292.1 (calculated)	308.52	203.16
Reactivity	Moderate; stable in aqueous conditions	Highly reactive; prone to hydrolysis	High SuFEx reactivity
Applications	Covalent inhibitors, SuFEx chemistry	Intermediate for sulfonamides	Click chemistry, polymer synthesis
Synthetic Utility	Selective labeling	Precursor for sulfonate esters	Bioconjugation

Key Findings

Halogen Substituent Effects: The fluoride derivative is expected to exhibit greater hydrolytic stability compared to the chloride analog, which is highly reactive and commonly used as a synthetic intermediate . Sulfonyl fluorides are less electrophilic than chlorides but retain sufficient reactivity for applications in controlled covalent bonding .

Nitro Group Influence :

• The electron-withdrawing nitro group at the 4-position increases the electrophilicity of the sulfonyl center, enhancing reactivity toward nucleophiles like amines or thiols. This property is critical in both the fluoride and chloride derivatives for forming sulfonamides or sulfonate esters .

Stability and Storage :

• Sulfonyl chlorides (e.g., 3-bromo-4-nitrobenzene-1-sulfonyl chloride) require anhydrous storage due to moisture sensitivity, whereas sulfonyl fluorides are more tolerant to ambient conditions, enabling broader application in biological systems .